1,1-Di(phenoxymethyl)ethene

• Molecular Formula: C16H16O2
• Molecular Weight: 240.3 g/mol
• IUPAC Name: 2-(phenoxymethyl)prop-2-enoxybenzene
• InChI: InChI=1S/C16H16O2/c1-14(12-17-15-8-4-2-5-9-15)13-18-16-10-6-3-7-11-16/h2-11H,1,12-13H2
• InChI Key: GDISIRAHGJJMDA-UHFFFAOYSA-N
• Canonical SMILES: C=C(COC1=CC=CC=C1)COC2=CC=CC=C2

Description

1,1-Di(phenoxymethyl)ethene is a useful research compound. Its molecular formula is C16H16O2 and its molecular weight is 240.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2.0 ml (22.7 mmol) of phenol in 40 ml of dioxane was heated to reflux and treated with 0.96 g (23.8 mmol) of sodium hydroxide. After the solid had dissolved, the solution was treated dropwise over a period of 15 min with 1.25 ml (10.8 mmol) of 2-chloromethyl-3-chloro-1-propene. The resulting solution was heated at reflux for 6 h, allowed to cool, and concentrated in vacuo. The residue was taken up in ether, washed with several portions of water, dried over MgSO4, and concentrated to a yellow liquid. Flash chromatography using 10% ethyl acetate in hexane gave 1.72 g (65%) of the desired compound as a colorless oil. 1H NMR (CDCl3) δ 4.63 (m, 4H), 5.35-5.45 (m, 2H), 6.9-7.0 (m, 6H), 7.25-7.35 (m, 4H). Mass spectrum (M +NH4)+ =258.